Cas no 2137589-54-7 (2-Oxiraneethanol, α-[4-(1-methylethyl)phenyl]-)

• Product Name: 2-Oxiraneethanol, α-[4-(1-methylethyl)phenyl]-
• CAS No: 2137589-54-7
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 5256489
• Update Time: 2025-09-27

2-Oxiraneethanol, α-[4-(1-methylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Oxiraneethanol, α-[4-(1-methylethyl)phenyl]-

• Inchi： 1S/C13H18O2/c1-9(2)10-3-5-11(6-4-10)13(14)7-12-8-15-12/h3-6,9,12-14H,7-8H2,1-2H3
• InChI Key： LSBIAPRPDBKAJW-UHFFFAOYSA-N
• SMILES： O1CC1CC(C1=CC=C(C(C)C)C=C1)O

Experimental Properties

• Density: 1.080±0.06 g/cm3(Predicted)
• Boiling Point: 321.4±17.0 °C(Predicted)
• pka: 14.28±0.20(Predicted)

Additional information on 2-Oxiraneethanol, α-[4-(1-methylethyl)phenyl]-

Professional Introduction to Compound with CAS No. 2137589-54-7 and Product Name: 2-Oxiraneethanol, α-[4-(1-methylethyl)phenyl]

2-Oxiraneethanol, α-[4-(1-methylethyl)phenyl], identified by its CAS number 2137589-54-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound belongs to the class of epoxides, which are widely recognized for their versatile reactivity and utility in synthetic transformations. The presence of a phenyl ring substituted with an isopropyl group at the α-position of the epoxy moiety imparts unique chemical properties, making it a valuable intermediate in the synthesis of complex molecules.

The structure of 2-Oxiraneethanol, α-[4-(1-methylethyl)phenyl] features a highly functionalized backbone, where the epoxy group can undergo various nucleophilic ring-opening reactions. This characteristic has made it a preferred building block in the development of novel drug candidates and agrochemicals. Recent advancements in synthetic methodologies have highlighted its role in constructing biologically active scaffolds, particularly in the realm of heterocyclic compounds that exhibit promising pharmacological activities.

In recent years, researchers have been exploring the potential of this compound as a precursor in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and antioxidant agents. The phenylisopropyl side chain not only enhances lipophilicity but also contributes to steric hindrance, which can be strategically exploited to modulate drug-receptor interactions. Studies have demonstrated that derivatives of this compound exhibit significant inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in inflammatory pathways.

Moreover, the epoxy functionality allows for facile derivatization into various pharmacophores through ring-opening reactions with nucleophiles such as amines, alcohols, and thiols. This flexibility has been leveraged in the development of prodrugs designed to enhance bioavailability or target specific tissues. For instance, researchers have successfully incorporated this compound into prodrug formulations that exhibit improved solubility and reduced toxicity compared to their parent compounds.

The pharmaceutical industry has also shown interest in 2-Oxiraneethanol, α-[4-(1-methylethyl)phenyl]) as a key intermediate in the synthesis of kinase inhibitors, which are critical in targeted cancer therapies. The phenylisopropyl group provides a suitable scaffold for designing molecules that can selectively inhibit aberrantly active kinases involved in tumor growth and progression. Preliminary studies have indicated that certain derivatives of this compound exhibit potent antitumor activity by disrupting signaling pathways that promote cell proliferation and survival.

Beyond pharmaceutical applications, this compound has found utility in material science and polymer chemistry. Its epoxy functionality enables it to act as a crosslinking agent in polymer networks, enhancing thermal stability and mechanical strength. Researchers have explored its incorporation into advanced materials such as coatings and adhesives, where its reactivity contributes to improved performance characteristics.

The synthesis of 2-Oxiraneethanol, α-[4-(1-methylethyl)phenyl]) typically involves catalytic epoxidation reactions starting from appropriate precursors such as allylic alcohols or ketones. Advances in catalytic systems, particularly those employing transition metals like tungsten or molybdenum complexes, have significantly improved yields and selectivity in these transformations. These methodologies align with the growing emphasis on sustainable chemistry practices, reducing waste and minimizing hazardous byproducts.

In conclusion, 2-Oxiraneethanol, α-[4-(1-methylethyl)phenyl] (CAS No. 2137589-54-7) represents a versatile and highly functional compound with broad applications across multiple industries. Its unique structural features make it an invaluable tool for synthetic chemists working on drug discovery, material science, and polymer chemistry. As research continues to uncover new methodologies for its utilization, its significance is expected to grow further, solidifying its role as a cornerstone in modern chemical innovation.